Cas no 33744-04-6 (2-Pyrrolidinone,1-chloro-)

• Product Name: 2-Pyrrolidinone,1-chloro-
• CAS No: 33744-04-6
• MF: C₄H₆ClNO
• MW: 119.549540042877
• CID: 323465
• PubChem ID: 312698
• Update Time: 2025-04-19

2-Pyrrolidinone,1-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-chloro-
• 1-chloropyrrolidin-2-one
• AC1L7LVF
• N-Chlor-2-pyrrolidinon
• N-chloro-2-pyrrolidinone
• N-chloro-2-pyrrolidone
• N-chloro-3-pyrrolidinone
• N-chloro-pyrrolidinone
• N-chloropyrrolidone
• NSC223055
• 33744-04-6
• SCHEMBL435609
• Pyrrolidonylchlorid
• 2-Pyrrolidinone, 1-chloro-
• DTXSID90310241
• NSC-223055

• Inchi： 1S/C4H6ClNO/c5-6-3-1-2-4(6)7/h1-3H2
• InChI Key： AWJXEUXVDUIDEV-UHFFFAOYSA-N
• SMILES： ClN1C(CCC1)=O

Computed Properties

• Exact Mass: 119.01388
• Monoisotopic Mass: 119.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 0.70050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones